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Compound of Interest

Compound Name: GW-406381

Cat. No.: B8037459 Get Quote

Essential Safety and Handling Guide for GW-
406381
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GW-406381, a potent and selective Farnesoid X

receptor (FXR) agonist. Adherence to these procedures is vital for ensuring laboratory safety

and maintaining experimental integrity.

Compound Information:

Property Data

IUPAC Name
3-(2,6-dichlorophenyl)-4-(3'-carboxy-2-chloro-4'-

stilbenoxy)-5-isopropylisoxazole

Molecular Formula C25H18Cl3NO4

Molecular Weight 514.78 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Temperature -20°C
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for GW-406381 is not publicly available, as a potent

FXR agonist, it should be handled with care. FXR agonists as a class have been associated

with gastrointestinal side effects and pruritus (itching) in clinical studies.[1] Therefore,

minimizing exposure is critical.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Hand Protection
Wear nitrile gloves. Inspect gloves prior to use

and dispose of them properly after handling.

Eye/Face Protection Use chemical safety goggles or a face shield.

Skin and Body Protection

Wear a lab coat. For operations with a higher

risk of exposure, consider additional protective

clothing such as an apron or sleeves.

Respiratory Protection

For handling the powder form, work in a well-

ventilated area, preferably a fume hood, to avoid

dust inhalation. If a fume hood is not available, a

NIOSH-approved respirator for particulates is

recommended.

Operational Plan: Step-by-Step Handling
Procedures
2.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the compound name and quantity match the order.

Store the container tightly sealed in a designated, locked, and well-ventilated area at -20°C.
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Maintain an accurate inventory of the compound.

2.2. Preparation of Solutions:

All handling of the solid compound should be performed within a chemical fume hood to

prevent inhalation of dust.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder.

To prepare a stock solution, slowly add the desired volume of DMSO to the accurately

weighed GW-406381 powder.

Ensure the solution is fully dissolved before use in experiments.

2.3. Experimental Use:

When using solutions of GW-406381, continue to wear all recommended PPE.

Avoid direct contact with skin, eyes, and clothing.

Conduct all procedures involving the compound in a well-ventilated area.

Disposal Plan
Proper disposal of GW-406381 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste:

Unused or expired GW-406381 powder should be disposed of as hazardous chemical

waste.

Place the sealed container in a labeled hazardous waste receptacle.

Liquid Waste:

Solutions containing GW-406381 should be collected in a designated, sealed, and clearly

labeled hazardous waste container.
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Do not pour solutions down the drain.

Contaminated Materials:

All disposable materials that have come into contact with GW-406381 (e.g., pipette tips,

gloves, weighing paper, bench paper) must be disposed of as hazardous waste.

Place these materials in a designated, sealed hazardous waste bag or container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Experimental Workflow for Handling GW-406381

Receiving & Storage Preparation Experimental Use Disposal

Receive Compound Inspect Container Store at -20°C Weigh Powder in Fume HoodTransfer to lab Dissolve in DMSO Conduct Experiment Collect Solid & Liquid Waste Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of GW-406381 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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